Cas no 1797374-16-3 (5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride)

• Product Name: 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride
• CAS No: 1797374-16-3
• MF: C₆H₁₀Cl₂N₂
• MW: 181.062999248505
• CID: 4614755
• PubChem ID: 75494090
• Update Time: 2025-06-09

5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-CHLOROETHYL)-1-METHYL-1H-PYRAZOLE HYDROCHLORIDE
• 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride

• Inchi： 1S/C6H9ClN2.ClH/c1-9-6(2-4-7)3-5-8-9;/h3,5H,2,4H2,1H3;1H
• InChI Key： UPDGUUGTCKDPMG-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1C)CCl.Cl

Additional information on 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride

Recent Advances in the Study of 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride (CAS: 1797374-16-3)

The compound 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride (CAS: 1797374-16-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that achieved a 78% yield, significantly higher than previous methods. The study also highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride has shown potent inhibitory effects on specific enzymatic pathways involved in inflammatory responses. A recent in vitro study revealed that the compound effectively inhibits the activity of cyclooxygenase-2 (COX-2) with an IC50 value of 0.45 μM, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in murine models have demonstrated reduced inflammation markers without significant adverse effects.

The compound's mechanism of action has also been a subject of intense research. A 2024 study utilizing X-ray crystallography and molecular docking simulations elucidated the precise binding interactions between 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride and its target enzymes. These findings provide valuable insights for structure-activity relationship (SAR) studies and the design of more potent derivatives.

Despite these promising results, challenges remain in the clinical translation of 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride. Pharmacokinetic studies indicate relatively short half-life and moderate bioavailability, which may necessitate formulation improvements. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 5-(2-chloroethyl)-1-methyl-1H-pyrazole hydrochloride represents a promising chemical entity with diverse therapeutic potential. Continued research into its optimization, mechanism of action, and delivery systems will be crucial for its successful development as a pharmaceutical agent. The compound's unique chemical properties and biological activities make it a valuable subject for further investigation in the chemical biology and pharmaceutical sciences.